Cas no 1261855-02-0 (5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl)

5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
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- Inchi: 1S/C14H7F7O2/c15-11-6-5-8(22-13(16,17)18)7-10(11)9-3-1-2-4-12(9)23-14(19,20)21/h1-7H
- InChI Key: AVSUVKYPZIABOU-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C1C=CC=CC=1OC(F)(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 382
- XLogP3: 6
- Topological Polar Surface Area: 18.5
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A011004107-250mg |
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl |
1261855-02-0 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
Alichem | A011004107-500mg |
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl |
1261855-02-0 | 97% | 500mg |
863.90 USD | 2021-07-05 | |
Alichem | A011004107-1g |
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl |
1261855-02-0 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Related Literature
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
Additional information on 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
Comprehensive Overview of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl (CAS No. 1261855-02-0): Properties, Applications, and Industry Trends
The compound 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl (CAS No. 1261855-02-0) is a fluorinated biphenyl derivative that has garnered significant attention in advanced material science and pharmaceutical research. With its unique molecular structure featuring trifluoromethoxy and fluorine substituents, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery and agrochemical formulations.
In recent years, the demand for fluorinated organic compounds like 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl has surged due to their applications in high-performance materials, including liquid crystals and OLED (Organic Light-Emitting Diode) technologies. Researchers are particularly interested in its potential to improve electron transport properties in semiconductor devices, a topic frequently searched in academic and industrial forums. Additionally, its role in catalysis and polymer modification aligns with the growing focus on sustainable chemistry and green synthesis methods.
The synthesis of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, which are widely discussed in organic chemistry communities. Optimizing these processes for higher yields and lower environmental impact remains a hot topic, reflecting the industry's shift toward eco-friendly manufacturing. Analytical techniques like NMR spectroscopy and HPLC are critical for characterizing its purity, a common query among quality control professionals.
From a commercial perspective, CAS No. 1261855-02-0 is often listed in catalogs of specialty chemical suppliers catering to pharmaceutical intermediates and electronic materials. Market trends indicate rising investments in fluorine chemistry, driven by innovations in renewable energy and electric vehicles, where such compounds may play a role in battery electrolytes or coatings. This connection to emerging technologies makes it a recurring keyword in patent filings and R&D reports.
Safety and handling of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl adhere to standard laboratory protocols, with emphasis on proper ventilation and PPE (Personal Protective Equipment). While not classified as hazardous under most regulatory frameworks, its thermal stability and storage conditions are frequently addressed in technical datasheets, addressing common user concerns about long-term usability.
In summary, 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl represents a versatile building block at the intersection of material science, medicinal chemistry, and industrial applications. Its relevance to cutting-edge fields like flexible electronics and targeted drug delivery ensures continued interest, as evidenced by its prominence in scholarly articles and innovation-driven market analyses.
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